Cas no 2248358-69-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate
- 2248358-69-0
- EN300-6523803
-
- Inchi: 1S/C21H11N3O5/c22-11-13-5-10-18(23-12-13)28-15-8-6-14(7-9-15)21(27)29-24-19(25)16-3-1-2-4-17(16)20(24)26/h1-10,12H
- InChI Key: RSAOOTPQALNNNN-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC1C=CC(C#N)=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 385.06987046g/mol
- Monoisotopic Mass: 385.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 110Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6523803-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 0.05g |
$443.0 | 2025-03-13 | |
| Enamine | EN300-6523803-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 0.1g |
$464.0 | 2025-03-13 | |
| Enamine | EN300-6523803-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 0.25g |
$485.0 | 2025-03-13 | |
| Enamine | EN300-6523803-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 0.5g |
$507.0 | 2025-03-13 | |
| Enamine | EN300-6523803-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 1.0g |
$528.0 | 2025-03-13 | |
| Enamine | EN300-6523803-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 2.5g |
$1034.0 | 2025-03-13 | |
| Enamine | EN300-6523803-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 5.0g |
$1530.0 | 2025-03-13 | |
| Enamine | EN300-6523803-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate |
2248358-69-0 | 95.0% | 10.0g |
$2269.0 | 2025-03-13 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate (CAS No. 2248358-69-0)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate, identified by its CAS number 2248358-69-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, making it a promising candidate for further exploration in therapeutic research.
At the core of this compound lies a 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold, which is known for its versatility in biological interactions. The presence of an isoindol ring system often confers unique pharmacological properties, enabling interactions with biological targets that may not be accessible to simpler aromatic compounds. This structural motif has been extensively studied for its role in modulating various cellular processes, including enzyme inhibition and receptor binding.
The benzoate moiety at the 4-position of the isoindol ring further enhances the compound's complexity and functionality. Benzoate derivatives are well-documented for their broad spectrum of biological activities, ranging from anti-inflammatory to anticancer effects. The incorporation of this group into the 1,3-dioxo-2,3-dihydro-1H-isoindol core likely contributes to improved solubility and bioavailability, critical factors in drug development.
What makes this compound particularly intriguing is the presence of a 4-[5-cyanopyridin-2-yl)oxy]benzoate side chain. The cyanopyridine moiety introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and reactivity. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired therapeutic outcomes. Additionally, the oxygen atom in the ether linkage provides another point of interaction with biological targets, potentially enhancing binding affinity and selectivity.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[5-cyanopyridin-2-yloxy]benzoate. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegeneration. These predictions are supported by experimental data from related derivatives, reinforcing the hypothesis that this molecule could serve as a lead compound for novel therapeutic agents.
In vitro studies have begun to uncover the mechanistic basis of the compound's potential biological effects. Initial experiments indicate that it may interfere with signaling pathways critical for cell proliferation and survival. For instance, the interaction between the 5-cyanopyridinyl group and specific protein targets could disrupt normal cellular processes, leading to apoptosis or growth arrest in cancer cells. Furthermore, the compound's ability to modulate enzyme activity has been observed in preliminary assays, suggesting its utility in addressing metabolic disorders or inflammatory conditions.
The synthesis of this compound presents a significant challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in assembling the various fragments of the molecule into a coherent whole. These advances in synthetic chemistry have not only facilitated access to this compound but also paved the way for generating analogs with tailored properties.
One of the most exciting aspects of this research is its potential impact on drug development strategies. The ability to design molecules with specific pharmacological profiles allows for more targeted interventions in disease states. By leveraging computational tools and experimental validation, researchers can rapidly screen libraries of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-[5-cyanopyridin-yloxy]benzoate for lead compounds with optimized efficacy and minimal side effects.
The future direction of research on this compound will likely involve expanding its chemical space through structural modifications and exploring new therapeutic applications. By systematically altering functional groups or introducing additional heterocycles, scientists can uncover novel biological activities that might not be apparent from initial studies. Additionally, investigating the compound's behavior in vivo will provide crucial insights into its potential as a drug candidate.
In conclusion,1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 4 - [(5 - cyanopyridin - 2 - yl)oxy]benzoate (CAS No . 2248358 - 69 - 0 ) represents a promising entry point into new therapeutic avenues . Its intricate structure , coupled with preliminary evidence of biological activity , makes it an attractive subject for further investigation . As research progresses , this molecule holds great promise for contributing to advancements in pharmaceutical science .
2248358-69-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(5-cyanopyridin-2-yl)oxy]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)